Cas no 5954-71-2 (Thiirane,2,3-dimethyl-, (2R,3S)-rel-)

Thiirane,2,3-dimethyl-, (2R,3S)-rel- structure
5954-71-2 structure
Product Name:Thiirane,2,3-dimethyl-, (2R,3S)-rel-
CAS No:5954-71-2
MF:C4H8S
MW:88.1713199615479
CID:374300
PubChem ID:80053
Update Time:2025-04-19

Thiirane,2,3-dimethyl-, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Thiirane,2,3-dimethyl-, (2R,3S)-rel-
    • (2R,3S)-2,3-Dimethylthiirane
    • cis-2,3-dimethylthiirane
    • 2,3-Dimethyl-thiirane (Z)
    • EINECS 227-721-5
    • 2,3-Dimethyl-cis-Thiirane
    • Thiirane, 2,3-dimethyl-, (2R,3S)-rel-
    • 5954-71-2
    • cis-2-Butene episulfide
    • cis-Dimethylthiirane
    • Z-2,3-Dimethyl-thiirane
    • cisdimethylthiirane
    • cis-2-Butene sulfide
    • 2,3-Dimethyl-(2R,3S)-rel-Thiirane
    • cis-2,3-Dimethylepisulfide
    • DTXSID40884205
    • NS00047452
    • Thiirane, 2,3-dimethyl-, cis-
    • Inchi: 1S/C4H8S/c1-3-4(2)5-3/h3-4H,1-2H3/t3-,4+
    • InChI Key: ZMJBHCIEMIVIFZ-ZXZARUISSA-N
    • SMILES: S1[C@@H](C)[C@H]1C

Computed Properties

  • Exact Mass: 88.03474
  • Monoisotopic Mass: 88.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 36.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.3A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 0.9100
  • Boiling Point: 67.67°C (estimate)
  • Flash Point: 2°C
  • Refractive Index: 1.4637 (estimate)
  • PSA: 0
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